Cas no 56798-52-8 (2-Propanone, 1-(5-methoxy-3-benzofuranyl)-)

• Product Name: 2-Propanone, 1-(5-methoxy-3-benzofuranyl)-
• CAS No: 56798-52-8
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 347802
• PubChem ID: 15618720
• Update Time: 2025-04-19

2-Propanone, 1-(5-methoxy-3-benzofuranyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(5-methoxy-3-benzofuranyl)-
• 1-(5-methoxy-1-benzofuran-3-yl)propan-2-one
• SITQCVWRMFSBMQ-UHFFFAOYSA-N
• SCHEMBL4153178
• DTXSID10575815
• 56798-52-8
• 1-(5-methoxy-1-benzofuran-3-yl)acetone

• Inchi： 1S/C12H12O3/c1-8(13)5-9-7-15-12-4-3-10(14-2)6-11(9)12/h3-4,6-7H,5H2,1-2H3
• InChI Key： SITQCVWRMFSBMQ-UHFFFAOYSA-N
• SMILES： O1C=C(CC(C)=O)C2C=C(C=CC1=2)OC

Computed Properties

• Exact Mass: 204.07866
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• PSA: 39.44